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Abstract
This technical guide provides a comprehensive overview of the seminal early experimental

evidence that led to the confirmation of the existence of quarks. The primary focus is on the

deep inelastic scattering (DIS) experiments conducted at the Stanford Linear Accelerator

Center (SLAC) between 1967 and 1973. This document details the theoretical underpinnings,

experimental methodologies, and key quantitative results that revolutionized our understanding

of the fundamental structure of matter. It is intended for researchers, scientists, and

professionals in the fields of particle physics and drug development who require a detailed

technical understanding of this landmark discovery.

Introduction
The concept of quarks was independently proposed by Murray Gell-Mann and George Zweig

in 1964 to explain the observed patterns in the properties of hadrons.[1] However, for several

years, quarks were largely considered a mathematical abstraction rather than physical entities.

The crucial turning point came with a series of experiments at the Stanford Linear Accelerator

Center (SLAC), a collaboration between SLAC and the Massachusetts Institute of Technology

(MIT).[1][2] These experiments, which ran from 1967 to 1973, provided the first direct

experimental evidence for the existence of point-like, fractionally charged constituents within

protons and neutrons.[1] This discovery was so profound that it earned Jerome I. Friedman,

Henry W. Kendall, and Richard E. Taylor the 1990 Nobel Prize in Physics.[3][4]
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This guide will delve into the technical details of these experiments, presenting the quantitative

data that emerged and the experimental protocols that were employed.

Theoretical Framework
The theoretical foundation for the discovery of quarks in deep inelastic scattering experiments

rested on two key concepts: the parton model and Bjorken scaling.

The Parton Model
Proposed by Richard Feynman in 1969, the parton model posited that at very high energies, a

nucleon (a proton or neutron) could be viewed as a collection of independent, point-like

constituents called "partons".[2] In the context of electron-nucleon scattering, the high-energy

virtual photon exchanged between the electron and the nucleon interacts with one of these

partons incoherently. This "impulse approximation" was a crucial simplification that allowed for

the interpretation of the experimental results. The partons were later identified as the quarks

and gluons of the quark model.

Bjorken Scaling
James Bjorken, in 1968, predicted a phenomenon known as "scaling." He argued that in the

"deep inelastic" regime—where both the energy and momentum transfer from the electron to

the nucleon are large—the structure functions describing the scattering process would not

depend on the energy and momentum transfer independently, but only on their ratio.[2] This

dimensionless ratio is known as the Bjorken scaling variable, x. The observation of this scaling

behavior would be strong evidence for the scattering of electrons off point-like particles.

The Bjorken scaling variable x is defined as:

𝑥 = 𝑄2

2𝑀𝜈x=2MνQ2​

where:

Q² is the square of the four-momentum transfer from the electron.

M is the mass of the nucleon.

ν is the energy transfer from the electron in the laboratory frame.
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The structure functions, denoted as F₁ and F₂, were predicted to be functions of x alone in the

deep inelastic limit:

𝑀𝑊1 (𝑄2 , 𝜈) → 𝐹1 (𝑥)MW1​(Q2,ν)→F1​(x)

𝜈𝑊2 (𝑄2 , 𝜈) → 𝐹2 (𝑥)νW2​(Q2,ν)→F2​(x)

The experimental confirmation of this scaling was a pivotal moment in the discovery of quarks.

Key Experiments: Deep Inelastic Scattering at SLAC
The SLAC-MIT experiments were the first to probe the deep inelastic region of electron-

nucleon scattering with sufficient energy and precision to reveal the internal structure of the

proton and neutron.

Experimental Setup and Protocol
The core of the experimental setup was the two-mile-long Stanford Linear Accelerator, which

could accelerate electrons to energies up to 20 GeV.[5]

Experimental Protocol:

Electron Beam Generation: A high-intensity beam of electrons was generated and

accelerated by the linear accelerator.

Target Interaction: The high-energy electron beam was directed onto a liquid hydrogen (for a

proton target) or a liquid deuterium (for a proton and neutron target) target.

Scattered Electron Detection: The scattered electrons were detected by a large magnetic

spectrometer. This spectrometer could be moved to different angles to measure the

scattered electron's energy and momentum.[6]

Data Acquisition: For a given incident electron energy and scattering angle, the number of

scattered electrons was measured over a range of final energies. This allowed for the

determination of the double-differential cross-section.

Radiative Corrections: The raw data were corrected for radiative effects, where the electron

emits a real photon before or after the primary scattering event. These corrections were
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crucial for the accurate extraction of the structure functions.[7]
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Caption: Experimental workflow of the SLAC-MIT deep inelastic scattering experiments.

Data Presentation
The key results of the SLAC-MIT experiments were the measurements of the structure function

F₂ as a function of the Bjorken scaling variable x. The data demonstrated that for a wide range

of Q², F₂ was approximately a function of x alone, confirming Bjorken's scaling prediction.

Kinematic Region Observation Interpretation

Deep Inelastic Scattering (DIS)

The cross-sections were much

larger than expected for a

diffuse charge distribution and

showed a weak dependence

on Q² at a fixed x.

Scattering from point-like

constituents within the proton.

Bjorken Scaling

The structure function F₂(Q², ν)

was observed to be nearly

independent of Q² for a fixed x

= Q²/(2Mν).

The scattering objects are

point-like and do not have an

internal structure that can be

resolved at the energies of the

experiment.

Callan-Gross Relation

The ratio of the structure

functions, 2xF₁(x)/F₂(x), was

found to be approximately 1.

The point-like constituents

have spin-1/2, consistent with

the quark model.

Momentum Sum Rule

Integration of the structure

functions suggested that the

charged quarks only carry

about half of the proton's total

momentum.

The existence of electrically

neutral constituents (gluons)

that carry the remaining

momentum.

Table 1: Key Observations and Interpretations from the SLAC-MIT Deep Inelastic Scattering

Experiments.

Below is a summary of representative data for the proton structure function F₂ as a function of

x for different values of Q².
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x = Q² / (2Mν) Q² (GeV/c)² = 2 Q² (GeV/c)² = 5 Q² (GeV/c)² = 10

0.1 ~0.35 ~0.36 ~0.37

0.2 ~0.33 ~0.34 ~0.35

0.3 ~0.28 ~0.29 ~0.30

0.4 ~0.20 ~0.21 ~0.22

0.5 ~0.12 ~0.13 ~0.13

0.6 ~0.06 ~0.06 ~0.07

Table 2: Representative Data for the Proton Structure Function F₂(x, Q²) from Early SLAC

Experiments (Illustrative Values).Note: These are illustrative values based on published plots

and are intended to demonstrate the scaling phenomenon.

Logical Pathway to the Quark Model
The experimental results from the SLAC-MIT collaboration provided a clear and logical

progression of evidence that solidified the quark model as a physical reality.
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Caption: Logical pathway from theoretical predictions to the experimental confirmation of

quarks.

Conclusion
The deep inelastic scattering experiments at SLAC provided the first compelling, direct

experimental evidence for the existence of quarks as real, physical entities within protons and

neutrons. The observation of Bjorken scaling, the verification of the Callan-Gross relation, and

the insights from the momentum sum rule collectively painted a picture of the nucleon as a

composite object made of point-like, spin-1/2, fractionally charged particles, held together by

gluons. This groundbreaking work laid the foundation for the development of the Standard

Model of particle physics and remains a cornerstone of our modern understanding of the

fundamental constituents of matter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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